Cas no 31065-03-9 (Pregn-4-ene-3,6,20-trione,17-(acetyloxy)-16-methylene- (9CI))

Pregn-4-ene-3,6,20-trione,17-(acetyloxy)-16-methylene- (9CI) structure
31065-03-9 structure
Product Name:Pregn-4-ene-3,6,20-trione,17-(acetyloxy)-16-methylene- (9CI)
CAS No:31065-03-9
MF:C24H30O5
MW:398.492007732391
CID:317708
PubChem ID:251926
Update Time:2025-04-19

Pregn-4-ene-3,6,20-trione,17-(acetyloxy)-16-methylene- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Pregn-4-ene-3,6,20-trione,17-(acetyloxy)-16-methylene- (9CI)
    • [(8R,9S,10R,13S,14S,17R)-17-acetyl-10,13-dimethyl-16-methylidene-3,6-dioxo-2,7,8,9,11,12,14,15-octahydro-1H-cyclopenta[a]phenanthren-17-yl] acetate
    • CDB 2914
    • CDB-2914
    • CHEBI:71025
    • Ella
    • Ulipristal acetate
    • Ulipristal acetate (USAN)
    • Ulipristal acetate [USAN]
    • VA2914
    • NSC-72954
    • DTXSID30291065
    • NSC72954
    • 31065-03-9
    • 16-methylidene-3,6,20-trioxopregn-4-en-17-yl acetate
    • Inchi: 1S/C24H30O5/c1-13-10-19-17-12-21(28)20-11-16(27)6-8-22(20,4)18(17)7-9-23(19,5)24(13,14(2)25)29-15(3)26/h11,17-19H,1,6-10,12H2,2-5H3/t17-,18+,19+,22-,23+,24+/m1/s1
    • InChI Key: NQOUAHOEFFCFHL-USYNNDFZSA-N
    • SMILES: O(C(C)=O)[C@]1(C(C)=O)C(=C)C[C@H]2[C@@H]3CC(C4=CC(CC[C@]4(C)[C@H]3CC[C@@]21C)=O)=O

Computed Properties

  • Exact Mass: 398.2094
  • Monoisotopic Mass: 398.20932405g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 3
  • Complexity: 882
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 77.5Ų

Experimental Properties

  • PSA: 77.51
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